6-Chloro-5-hydroxypyridine-2-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 6-Chloro-5-hydroxypyridine-2-carbaldehyde and similar compounds has been the subject of several studies . For instance, one study focused on the structural, energetic, and vibrational properties of three monosubstituted pyridines, wherein one of the hydrogen atoms of the pyridine is replaced by an aldehyde moiety .Molecular Structure Analysis
The molecular structure of 6-Chloro-5-hydroxypyridine-2-carbaldehyde has been analyzed using various methods, including Fourier transform infrared, Fourier transform Raman, and UV–visible spectra . Quantum chemical calculations were made at the DFT/B3LYP/6–311++G (d,p) level of theory to determine structure parameters in the ground state .Chemical Reactions Analysis
The chemical reactions involving 6-Chloro-5-hydroxypyridine-2-carbaldehyde have been studied. For example, it was used to study the synthesis, electrochemistry, spectroscopic properties, and X-ray crystal structure of Os2Cl (chp)4 (chp = 6-chloro-2- hydroxypyridinate) complex .Physical And Chemical Properties Analysis
6-Chloro-5-hydroxypyridine-2-carbaldehyde is a pale yellow solid. More detailed physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Synthesis of Metal Complexes
The compound 6-Chloro-5-hydroxypyridine-2-carbaldehyde can be utilized in the synthesis of metal complexes. For example, similar compounds have been used to study the synthesis, electrochemistry, spectroscopic properties, and X-ray crystal structure of metal complexes such as Os2Cl(chp)4 .
Safety and Hazards
properties
IUPAC Name |
6-chloro-5-hydroxypyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO2/c7-6-5(10)2-1-4(3-9)8-6/h1-3,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVHDPIGEREOOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1C=O)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-5-hydroxypyridine-2-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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